Cas no 37827-83-1 (2-Naphthalenecarbonylfluoride)

• Product Name: 2-Naphthalenecarbonylfluoride
• CAS No: 37827-83-1
• MF: C₁₁H₇FO
• MW: 174.171086549759
• CID: 297229
• PubChem ID: 15019355
• Update Time: 2025-10-29

2-Naphthalenecarbonylfluoride Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarbonylfluoride
• 2-Naphthoylfluoride
• naphthalene-2-carbonyl fluoride
• DTXSID20567024
• 2-NAPHTHALENECARBONYL FLUORIDE
• 37827-83-1
• 2-Naphthalenecarbonyl fluoride (9CI)
• 2-Naphthoyl fluoride
• F87958
• SCHEMBL8344284
• starbld0011074
• HS-3437
• DB-261352

• Inchi： 1S/C11H7FO/c12-11(13)10-6-5-8-3-1-2-4-9(8)7-10/h1-7H
• InChI Key： YDNZYORUANJTLF-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C2C=CC=CC2=C1)=O

Computed Properties

• Exact Mass: 174.04811
• Monoisotopic Mass: 174.048093005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives

Additional information on 2-Naphthalenecarbonylfluoride

Introduction to 2-Naphthalenecarbonylfluoride (CAS No 37827-83-1)

2-Naphthalenecarbonylfluoride, also known by its CAS registry number CAS No 37827-83-1, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is a derivative of naphthalene, a polycyclic aromatic hydrocarbon, with a carbonyl fluoride group attached at the second position of the naphthalene ring system. The structure of 2-Naphthalenecarbonylfluoride makes it uniquely suited for various applications in chemical research and industrial processes.

The synthesis of 2-Naphthalenecarbonylfluoride typically involves the reaction of naphthalene derivatives with fluorinating agents under controlled conditions. Recent advancements in fluorination techniques have enabled researchers to achieve higher yields and better purity levels, making this compound more accessible for large-scale applications. The compound's stability and reactivity make it an ideal candidate for use in the synthesis of advanced materials, including fluoropolymers and specialty chemicals.

In terms of chemical properties, 2-Naphthalenecarbonylfluoride exhibits a high degree of thermal stability, which is crucial for its application in high-temperature environments. Additionally, its electronic properties, including conjugation within the naphthalene ring system, contribute to its unique reactivity in various chemical transformations. Recent studies have highlighted its potential as a precursor for the synthesis of novel fluorinated aromatic compounds, which are increasingly sought after in the pharmaceutical and agrochemical industries.

The application of 2-Naphthalenecarbonylfluoride extends beyond traditional chemical synthesis. Its role as an intermediate in the production of advanced materials has been a focal point of recent research. For instance, scientists have explored its use in the development of fluorinated graphene derivatives, which exhibit enhanced electrical conductivity and mechanical strength compared to conventional graphene materials.

Furthermore, the integration of 2-Naphthalenecarbonylfluoride into polymer chemistry has opened new avenues for the creation of high-performance polymers with tailored properties. These polymers find applications in aerospace, electronics, and automotive industries, where durability and resistance to harsh environmental conditions are paramount.

In conclusion, 2-Naphthalenecarbonylfluoride (CAS No 37827-83-1) stands as a testament to the ingenuity and progress in modern chemical research. Its versatile properties and wide-ranging applications underscore its importance in both academic and industrial settings. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in shaping the future of materials science and organic synthesis.